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Abstract
Musk Tibetene, a synthetic nitro musk, has been utilized as a fragrance ingredient in a variety

of consumer products. Due to its chemical properties, it exhibits significant environmental

persistence, bioaccumulation potential, and toxicity. This technical guide provides a

comprehensive overview of the environmental fate of Musk Tibetene and its primary

metabolites. It includes a summary of its physicochemical properties, environmental

concentrations, and degradation half-lives. Detailed experimental protocols for its extraction

and analysis in environmental matrices are provided, along with visualizations of its key

transformation pathways and a typical analytical workflow. This document is intended to serve

as a resource for researchers and professionals engaged in environmental science,

ecotoxicology, and the development of safer alternative compounds.

Introduction
Synthetic musks, including nitro musks like Musk Tibetene, have been widely used in personal

care products and detergents. Their extensive use has led to their release into the environment

through wastewater treatment plant (WWTP) effluents and sludge.[1] Musk Tibetene is

classified as a persistent, bioaccumulative, and toxic (PBT) substance, raising concerns about

its long-term ecological impact. Understanding its environmental persistence and the formation

of its metabolites is crucial for assessing its environmental risk and for the development of
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more benign alternatives. This guide synthesizes the current scientific knowledge on the

environmental behavior of Musk Tibetene.

Physicochemical Properties and Environmental Fate
Musk Tibetene is a lipophilic compound with low water solubility and a high octanol-water

partition coefficient (log Kow), indicating a strong tendency to partition into organic matter and

bioaccumulate in organisms. Its persistence is characterized by resistance to biodegradation.

Table 1: Physicochemical Properties of Musk Tibetene

Property Value Reference

Molecular Formula C₁₃H₁₈N₂O₄ [2]

Molecular Weight 266.29 g/mol [3]

Melting Point 135.5 °C

Boiling Point 367.5 °C (calculated)

Water Solubility 0.052 mg/L

Log Kow 5.0 (experimental)

Vapor Pressure 5.22 x 10⁻⁴ Pa (calculated)

Henry's Law Constant 0.101 Pa·m³/mol (calculated)

Table 2: Environmental Persistence and Bioaccumulation of Musk Tibetene
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Parameter Value/Observation Reference

Biodegradation

Resistant to biodegradation. In

silico estimates suggest

ultimate degradation over a

timescale of 10 years.

Photodegradation Half-Life

In water/acetonitrile mixtures
~20 minutes (under UV-light

and solar light)
[1][4]

In atmosphere (reaction with

hydroxyl radicals)
7.3 days (calculated)

In water (direct photolysis)

1-1.5 hours (summer, 20°N) to

6-10 hours (winter, higher

latitudes)

[4]

Bioaccumulation

Bioconcentration Factor (BCF)

133–6624 L/kg (calculated,

assuming different

biotransformation rates)

5100–10200 for fish (predicted

from Kow)

1020 for mussels (predicted

from Kow)

Table 3: Reported Environmental Concentrations of Musk Tibetene
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Environmental Matrix Concentration Location/Reference

STP Influent Up to 1 ng/L Switzerland

STP Effluent Up to 0.7 ng/L Switzerland

Surface Water Up to 640 ng/L Switzerland

Rainwater Up to 10 ng/L

STP Sludge Up to 68.9 µg/kg dry weight Czech Republic

Farmed Trout 13.7 µg/kg fresh weight Denmark

Transformation Pathways and Metabolites
Musk Tibetene undergoes transformation in the environment through two primary pathways:

photodegradation and anaerobic biotransformation.

Photodegradation
In the presence of sunlight, particularly UV radiation, Musk Tibetene can undergo

photodegradation. This process involves intramolecular reactions, leading to the formation of

several photoproducts.[1][4] The major identified photoproducts are indole and indoline

derivatives, which are noted to be more persistent than the parent compound under light

irradiation.[1][4]
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Musk Tibetene
(Dinitro Compound)
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(Microorganisms in STPs/Sediment)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Environmental Persistence of Musk Tibetene and its
Metabolites: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677579#environmental-persistence-of-musk-
tibetene-and-its-metabolites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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